Cas no 863110-79-6 (5-fluoro-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole)

5-fluoro-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole structure
863110-79-6 structure
Product Name:5-fluoro-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole
CAS No:863110-79-6
MF:C11H11FN2
MW:190.216845750809
MDL:MFCD20684193
CID:3233858
PubChem ID:19807220
Update Time:2025-04-21

5-fluoro-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRIDO[3,4-B]INDOLE, 5-FLUORO-2,3,4,9-TETRAHYDRO-
    • 5-FLUORO-1H,2H,3H,4H,9H-PYRIDO[3,4-B]INDOLE
    • 5-fluoro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
    • D87018
    • EN300-1116942
    • SCHEMBL12369409
    • 863110-79-6
    • TQ0176
    • 5-fluoro-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole
    • MDL: MFCD20684193
    • Inchi: 1S/C11H11FN2/c12-8-2-1-3-9-11(8)7-4-5-13-6-10(7)14-9/h1-3,13-14H,4-6H2
    • InChI Key: GPYPXMKZIWAIHO-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1C1CCNCC=1N2

Computed Properties

  • Exact Mass: 190.09062652g/mol
  • Monoisotopic Mass: 190.09062652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 27.8Ų

5-fluoro-2,3,4,9-tetrahydro-1H-pyrido3,4-bindole Pricemore >>

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Enamine
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